Cas no 1367364-78-0 (4-hydroxy-2-methylpyrrolidine-2-carboxylic acid)
4-hydroxy-2-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- Proline, 4-hydroxy-2-methyl-
- 4-hydroxy-2-methylpyrrolidine-2-carboxylic acid
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- MDL: MFCD24496686
- Inchi: 1S/C6H11NO3/c1-6(5(9)10)2-4(8)3-7-6/h4,7-8H,2-3H2,1H3,(H,9,10)/t4?,6-/m0/s1
- InChI Key: IWARIVJLIISIED-RZKHNPSRSA-N
- SMILES: C(O)(=O)[C@]1(C)CC(O)CN1
Computed Properties
- Exact Mass: 145.07389321g/mol
- Monoisotopic Mass: 145.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.2
- Topological Polar Surface Area: 69.6Ų
4-hydroxy-2-methylpyrrolidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-300004-0.05g |
4-hydroxy-2-methylpyrrolidine-2-carboxylic acid |
1367364-78-0 | 0.05g |
$624.0 | 2023-09-06 | ||
| Enamine | EN300-300004-0.1g |
4-hydroxy-2-methylpyrrolidine-2-carboxylic acid |
1367364-78-0 | 0.1g |
$653.0 | 2023-09-06 | ||
| Enamine | EN300-300004-0.25g |
4-hydroxy-2-methylpyrrolidine-2-carboxylic acid |
1367364-78-0 | 0.25g |
$683.0 | 2023-09-06 | ||
| Enamine | EN300-300004-0.5g |
4-hydroxy-2-methylpyrrolidine-2-carboxylic acid |
1367364-78-0 | 0.5g |
$713.0 | 2023-09-06 | ||
| Enamine | EN300-300004-1.0g |
4-hydroxy-2-methylpyrrolidine-2-carboxylic acid |
1367364-78-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-300004-2.5g |
4-hydroxy-2-methylpyrrolidine-2-carboxylic acid |
1367364-78-0 | 2.5g |
$1454.0 | 2023-09-06 | ||
| Enamine | EN300-300004-5.0g |
4-hydroxy-2-methylpyrrolidine-2-carboxylic acid |
1367364-78-0 | 5.0g |
$2152.0 | 2023-02-28 | ||
| Enamine | EN300-300004-10.0g |
4-hydroxy-2-methylpyrrolidine-2-carboxylic acid |
1367364-78-0 | 10.0g |
$3191.0 | 2023-02-28 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01054106-1g |
4-Hydroxy-2-methylpyrrolidine-2-carboxylic acid |
1367364-78-0 | 95% | 1g |
¥3717.0 | 2023-04-10 | |
| Ambeed | A1089302-1g |
4-Hydroxy-2-methylpyrrolidine-2-carboxylic acid |
1367364-78-0 | 95% | 1g |
$541.0 | 2024-04-24 |
4-hydroxy-2-methylpyrrolidine-2-carboxylic acid Related Literature
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 4-hydroxy-2-methylpyrrolidine-2-carboxylic acid
Recent Advances in the Study of 4-hydroxy-2-methylpyrrolidine-2-carboxylic acid (CAS: 1367364-78-0)
In recent years, the compound 4-hydroxy-2-methylpyrrolidine-2-carboxylic acid (CAS: 1367364-78-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine backbone and functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmacophores.
A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-hydroxy-2-methylpyrrolidine-2-carboxylic acid, highlighting its role as a key intermediate in the production of novel bioactive compounds. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, and achieved a high yield of the target compound with excellent purity. The study also emphasized the importance of optimizing reaction conditions to minimize by-products and improve scalability.
Another significant development comes from a research team at the University of Cambridge, who investigated the biological activity of 4-hydroxy-2-methylpyrrolidine-2-carboxylic acid in the context of neurodegenerative diseases. Their findings, published in Nature Chemical Biology, revealed that this compound exhibits neuroprotective properties by modulating specific metabolic pathways in neuronal cells. The study utilized in vitro and in vivo models to demonstrate the compound's ability to reduce oxidative stress and improve cell viability, suggesting its potential as a therapeutic agent for conditions like Alzheimer's disease.
In addition to its therapeutic potential, 4-hydroxy-2-methylpyrrolidine-2-carboxylic acid has also been explored as a chiral building block in asymmetric synthesis. A recent paper in Organic Letters detailed its use in the construction of complex natural products, showcasing its versatility and efficiency in stereoselective reactions. The authors highlighted the compound's ability to serve as a scaffold for the introduction of diverse functional groups, enabling the synthesis of structurally diverse molecules with high enantiomeric purity.
Despite these advancements, challenges remain in the large-scale production and application of 4-hydroxy-2-methylpyrrolidine-2-carboxylic acid. Issues such as cost-effectiveness, stability under various conditions, and the need for further toxicological studies must be addressed to fully realize its potential. Ongoing research is focused on addressing these limitations, with several groups working on innovative synthetic routes and formulation strategies to enhance the compound's utility.
In conclusion, 4-hydroxy-2-methylpyrrolidine-2-carboxylic acid (CAS: 1367364-78-0) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable target for further investigation. As research continues to uncover its full potential, this compound may play a pivotal role in the development of new therapeutic agents and synthetic methodologies.
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